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Compound of Interest

Compound Name: 4-O-methylgallic acid
CAS No.: 4319-02-2
Cat. No.: B1223082
Get Quote
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Executive Summary

4-0O-Methylgallic acid (3,5-dihydroxy-4-methoxybenzoic acid) is a phenolic acid derivative
widely used as an intermediate in pharmaceutical synthesis and antioxidant research.[1] While
not classified as an EPA P-listed acute toxin, its phenolic nature dictates strict disposal
protocols to prevent aquatic toxicity and dangerous interactions with oxidizers.

Immediate Directives:

 NEVER dispose of down the drain. Phenolic compounds bioaccumulate and disrupt aquatic
ecosystems.

o SEGREGATE strictly from strong oxidizing agents (e.g., Nitric Acid, Permanganates) to
prevent exothermic reactions.

» INCINERATE via approved chemical waste streams; this is the only validated destruction
method.
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Chemical Profile & Hazard Assessment

Understanding the physicochemical properties of 4-O-methylgallic acid is the foundation of a
safe disposal plan. Its dual nature as a weak acid and a reducing agent (antioxidant) drives the
segregation logic.

Table 1: Physicochemical & Safety Data

Property Specification Operational Implication

Primary identifier for waste

Chemical Name 4-0O-Methylgallic acid )
manifests.[1][2]
3,5-dihydroxy-4- Alternate name often found on
Synonyms ) )
methoxybenzoic acid older reagent bottles.[1]
Required for accurate EHS
CAS Number 4319-02-2 _ _
inventory tracking.[1]
) ) ] Dust generation risk during
Physical State Solid (Crystalline Powder)
transfer.[1][3]
o . Incompatible with strong bases
Acidity (pKa) ~4.5 (Carboxylic acid)

(exothermic neutralization).[1]

H315 (Skin Irrit.), H319 (Eye Requires standard PPE (Nitrile
Irrit.), H335 (Resp.[4][5] Irrit.) gloves, Safety glasses).

GHS Hazards

CRITICAL: Incompatible with

Reactivity Reducing Agent o
strong oxidizers.[1]

Expert Insight: Unlike simple inorganic acids, the phenolic hydroxyl groups on this molecule
make it susceptible to oxidation. Mixing this waste with oxidizing acids (like Chromic acid

cleaning solutions) can lead to rapid heat generation and potentially explosive decomposition.
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Pre-Disposal Stabilization & Segregation

Effective waste management begins at the bench, not the waste room. You must categorize the
waste stream immediately upon generation.

Segregation Protocol

e Organic Stream: 4-O-methylgallic acid is an organic compound.[6][5][7][8][9][10] It must be
disposed of in Organic Waste containers.

e Halogen Status: It is Non-Halogenated. Unless you have dissolved it in a halogenated
solvent (e.g., Dichloromethane), it should go into the "Non-Halogenated Organic” stream to
reduce disposal costs.

 Incompatibility Check:
o Keep Away From: Nitric acid, Perchlorates, Permanganates.

o Keep Away From: Heavy metal waste (some phenols can chelate metals, complicating
treatment).

The Disposal Protocol (Step-by-Step)

This section outlines the workflow for the three most common disposal scenarios in a research
laboratory.

Scenario A: Solid Waste (Expired Reagent or Excess
Powder)

o Step 1: Do not dissolve the solid unnecessarily. Disposal of solids is generally more cost-
effective and safer than creating large volumes of liquid waste.

o Step 2: Place the solid material in a chemically compatible container (HDPE or Amber
Glass).

e Step 3: Label the container with a hazardous waste tag.

o Constituents: "4-O-Methylgallic Acid, Solid"[1]
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o Hazard Checkbox: "Irritant”, "Toxic".

o Step 4: Seal tightly and place in the satellite accumulation area for EHS pickup.

Scenario B: Liquid Waste (Reaction Mixtures & Mother
Liquors)

o Step 1: Identify the primary solvent.

o If Combustible (Ethanol, Methanol, Ethyl Acetate): Combine with compatible non-
halogenated organic solvents.

o If Halogenated (DCM, Chloroform): Must go into the Halogenated waste stream.

o Step 2: Adjust pH if necessary. If the solution is highly acidic (pH < 2) due to other reagents,
neutralize slowly to pH 5-9 before adding to a bulk organic waste carboy to prevent drum
corrosion, unless your facility accepts acidic organic waste.

o Step 3: Transfer to the appropriate carboy (High-density Polyethylene - HDPE is standard).
Leave 10% headspace to allow for vapor expansion.

Scenario C: Trace Residue (Glassware Cleaning)

o Step 1: Triple rinse the glassware with a small volume of organic solvent (e.g., Ethanol or
Acetone).

o Step 2: Collect the rinsate into the Liquid Organic Waste container (Scenario B).

o Step 3: Once triple-rinsed, the glassware can be washed in a standard laboratory
dishwasher or with detergent.

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the logic flow for determining the correct disposal path.
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Waste Generation:
4-O-Methylgallic Acid

Determine Physical State

Solid (Powder/Crystals) Solution (Dissolved)

Containerize in HDPE/Glass

(Do NOT dissolve) Check Primary Solvent

Combustible Halogenated

Label: 'Hazardous Waste - Solid' Non-Halogenated Solvent Halogenated Solvent
Constituent: 4-O-Methylgallic Acid (MeOH, EtOH, EtOAc) (DCM, Chloroform)

EHS Pickup Organic Waste Stream A Organic Waste Stream B

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-O-methylgallic acid waste based on physical state
and solvent composition.

Emergency Spill Response
In the event of a spill, rapid containment prevents environmental release.

PPE Requirements:

¢ Nitrile Gloves (Double gloving recommended for liquid spills).
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o Safety Goggles (Standard ANSI Z87.1).
e Lab Coat (Buttoned).[11]

e N95 Dust Mask (If powder spill is significant and dust is airborne).

Spill Cleanup Workflow

e Assess: Determine if the spill is "Minor" (<50g/50mL) or "Major".

Isolate: Alert nearby personnel and cordon off the area.

Contain:

o Solid: Cover with wet paper towels to prevent dust, then sweep carefully.

o Liquid: Surround with absorbent pads or vermiculite.[12]

Clean: Scoop material into a hazardous waste bag. Clean the surface with soap and water
(collecting the water as waste if heavily contaminated).[3]

Report: Document the incident with your EHS department.

Don PPE:

T Transfer to Decontaminate Surface
Spill Detected Absorbent (Liquid) or
Gloves, Goggles, Mask Wet Wipe (Solid) Hazardous Waste Bag (Soap & Water)

Click to download full resolution via product page
Figure 2: Immediate response workflow for minor laboratory spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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